Cas no 1514316-53-0 (1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1514316-53-0
• MF: C₉H₈BrNS
• MW: 242.135519981384
• MDL: MFCD26653601
• CID: 4603284
• PubChem ID: 83719509
• Update Time: 2025-05-21

1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile

• MDL： MFCD26653601
• Inchi： 1S/C9H8BrNS/c10-8-3-2-7(12-8)9(6-11)4-1-5-9/h2-3H,1,4-5H2
• InChI Key： MGRKOIQBOXGEKD-UHFFFAOYSA-N
• SMILES： C1(C2SC(Br)=CC=2)(C#N)CCC1

Additional information on 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile

1-(5-Bromothiophen-2-yl)cyclobutane-1-carbonitrile (CAS No. 1514316-53-0): A Comprehensive Overview

The compound 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile (CAS No. 1514316-53-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. This brominated thiophene derivative, featuring a cyclobutane-carbonitrile moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural characteristics make it valuable for applications ranging from drug discovery to advanced material design.

Chemically, 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile belongs to the class of heterocyclic compounds, combining the electron-rich thiophene ring with the strained cyclobutane structure. The presence of both bromine and nitrile functional groups enhances its reactivity, allowing for diverse chemical transformations. Researchers frequently employ this compound in cross-coupling reactions, particularly in palladium-catalyzed processes like Suzuki-Miyaura and Buchwald-Hartwig couplings.

In pharmaceutical applications, this compound has shown promise as a building block for small molecule drugs targeting various diseases. The thiophene scaffold is known for its bioisosteric properties, often mimicking phenyl rings while offering improved metabolic stability. Recent studies highlight its potential in developing kinase inhibitors and GPCR modulators, addressing current research trends in cancer therapeutics and neurological disorders.

The materials science field has also benefited from 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile, particularly in the development of organic semiconductors and conjugated polymers. Its molecular structure contributes to π-electron delocalization, making it valuable for organic electronic devices such as OLEDs and organic photovoltaics. The growing demand for flexible electronics and sustainable energy solutions has increased interest in such advanced materials.

Synthetic approaches to 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile typically involve multi-step procedures starting from commercially available thiophene derivatives. Key steps often include bromination of the thiophene ring followed by cyclobutane formation and subsequent cyanation. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, addressing the growing need for cost-effective synthesis methods.

The global market for pharmaceutical intermediates like 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile continues to expand, driven by increasing R&D investments in drug discovery. Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent quality standards required for GMP production.

Environmental and safety considerations for handling 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile follow standard laboratory protocols for organic synthesis compounds. Proper personal protective equipment and ventilation systems are recommended during its manipulation. The compound's stability profile suggests compatibility with common storage conditions for sensitive organic molecules.

Future research directions for 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile may explore its potential in emerging fields such as bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's structural features make it an attractive candidate for developing targeted drug delivery systems and chemical probes for biological studies.

For researchers seeking high-purity 1-(5-bromothiophen-2-yl)cyclobutane-1-carbonitrile, several specialty chemical suppliers offer the compound with comprehensive analytical certificates. The selection of appropriate solvent systems and reaction conditions remains crucial for achieving optimal results in synthetic applications involving this versatile intermediate.